(Z)-4-Phenyl-3-(2-(3-piperidinopropoxy)phenoxy)-3-buten-2-one citrate (1:1)
(Z)-4-Phenyl-3-(2-(3-piperidinopropoxy)phenoxy)-3-buten-2-one citrate (1:1)
Brand Name:
Vulcanchem
CAS No.:
106064-09-9
VCID:
VC0011853
InChI:
InChI=1S/C24H29NO3.C6H8O7/c1-20(26)24(19-21-11-4-2-5-12-21)28-23-14-7-6-13-22(23)27-18-10-17-25-15-8-3-9-16-25;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,4-7,11-14,19H,3,8-10,15-18H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b24-19-;
SMILES:
CC(=O)C(=CC1=CC=CC=C1)OC2=CC=CC=C2OCCC[NH+]3CCCCC3.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O
Molecular Formula:
C30H37NO10
Molecular Weight:
571.6 g/mol
(Z)-4-Phenyl-3-(2-(3-piperidinopropoxy)phenoxy)-3-buten-2-one citrate (1:1)
CAS No.: 106064-09-9
Main Products
VCID: VC0011853
Molecular Formula: C30H37NO10
Molecular Weight: 571.6 g/mol
| CAS No. | 106064-09-9 |
|---|---|
| Product Name | (Z)-4-Phenyl-3-(2-(3-piperidinopropoxy)phenoxy)-3-buten-2-one citrate (1:1) |
| Molecular Formula | C30H37NO10 |
| Molecular Weight | 571.6 g/mol |
| IUPAC Name | 2-(carboxymethyl)-2,4-dihydroxy-4-oxobutanoate;(Z)-4-phenyl-3-[2-(3-piperidin-1-ium-1-ylpropoxy)phenoxy]but-3-en-2-one |
| Standard InChI | InChI=1S/C24H29NO3.C6H8O7/c1-20(26)24(19-21-11-4-2-5-12-21)28-23-14-7-6-13-22(23)27-18-10-17-25-15-8-3-9-16-25;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,4-7,11-14,19H,3,8-10,15-18H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b24-19-; |
| Standard InChIKey | SVAHVALPUSLJCW-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)/C(=C/C1=CC=CC=C1)/OC2=CC=CC=C2OCCC[NH+]3CCCCC3.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O |
| SMILES | CC(=O)C(=CC1=CC=CC=C1)OC2=CC=CC=C2OCCC[NH+]3CCCCC3.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O |
| Canonical SMILES | CC(=O)C(=CC1=CC=CC=C1)OC2=CC=CC=C2OCCC[NH+]3CCCCC3.C(C(=O)O)C(CC(=O)O)(C(=O)[O-])O |
| Synonyms | (Z)-4-Phenyl-3-(2-(3-piperidinopropoxy)phenoxy)-3-buten-2-one citrate (1:1) |
| PubChem Compound | 6435737 |
| Last Modified | Nov 11 2021 |
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